Cas no 2171645-07-9 (10-(dimethyl-4H-1,2,4-triazol-3-yl)-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 10-(dimethyl-4H-1,2,4-triazol-3-yl)-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171645-07-9
• MF: C₁₁H₁₈N₄OS
• MW: 254.351820468903
• CID: 6440570
• PubChem ID: 165865597
• Update Time: 2025-05-19

10-(dimethyl-4H-1,2,4-triazol-3-yl)-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(dimethyl-4H-1,2,4-triazol-3-yl)-6-oxa-2-thia-9-azaspiro4.5decane
• EN300-1641815
• 2171645-07-9
• 10-(dimethyl-4H-1,2,4-triazol-3-yl)-6-oxa-2-thia-9-azaspiro[4.5]decane

• Inchi： 1S/C11H18N4OS/c1-8-13-14-10(15(8)2)9-11(3-6-17-7-11)16-5-4-12-9/h9,12H,3-7H2,1-2H3
• InChI Key： NHRPNYYKEDQPKP-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)C(C1=NN=C(C)N1C)NCCO2

Computed Properties

• Exact Mass: 254.12013238g/mol
• Monoisotopic Mass: 254.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.3Ų

Additional information on 10-(dimethyl-4H-1,2,4-triazol-3-yl)-6-oxa-2-thia-9-azaspiro4.5decane

Introduction to 10-(dimethyl-4H-1,2,4-triazol-3-yl)-6-oxa-2-thia-9-azaspiro4.5decane (CAS No. 2171645-07-9)

10-(dimethyl-4H-1,2,4-triazol-3-yl)-6-oxa-2-thia-9-azaspiro4.5decane is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic molecule, characterized by its intricate arrangement of nitrogen, oxygen, and sulfur atoms, represents a novel scaffold with potential therapeutic applications. The compound’s unique chemical architecture, featuring a spiro linkage between a decane ring and an azaspirane core, combined with functional groups such as dimethyl-substituted triazole and oxathia bridges, makes it a subject of considerable interest for further exploration.

The CAS number 2171645-07-9 provides a unique identifier for this chemical entity, facilitating its recognition in scientific literature, databases, and regulatory frameworks. As a specialized compound, it is likely to be synthesized through multi-step organic reactions that involve the precise assembly of its heterocyclic components. The synthesis of such molecules often requires advanced techniques in organic chemistry, including cyclization reactions, nucleophilic substitutions, and metal-catalyzed coupling processes.

One of the most compelling aspects of 10-(dimethyl-4H-1,2,4-triazol-3-yl)-6-oxa-2-thia-9-azaspiro4.5decane is its potential biological activity. The presence of multiple nitrogen-containing heterocycles suggests that this compound may exhibit properties such as kinase inhibition or interaction with biological targets relevant to diseases like cancer or inflammatory disorders. Recent advancements in computational chemistry have enabled the rapid screening of such molecules for their binding affinity to protein targets, which has accelerated the discovery process in drug development.

In the context of modern pharmaceutical research, the integration of machine learning algorithms has revolutionized the way new drug candidates are identified and prioritized. By leveraging large datasets of known bioactive compounds, these algorithms can predict the likelihood of a molecule exhibiting desired pharmacological effects. The structural features of 10-(dimethyl-4H-1,2,4-triazol-3-yl)-6-oxa-2-thia-9-azaspiro4.5decane, particularly its spirocyclic core and triazole substituent, align well with patterns observed in bioactive scaffolds identified through high-throughput screening.

Furthermore, the compound’s spiro linkage, which connects two cyclic structures with distinct electronic properties, may contribute to its ability to modulate biological pathways in a targeted manner. Spirocyclic compounds have been increasingly recognized for their potential as pharmacological agents due to their rigid conformation and ability to engage with biological macromolecules in unique ways. The oxathia bridge in this molecule adds another layer of complexity, potentially influencing its solubility and metabolic stability—critical factors in drug design.

Current research in medicinal chemistry emphasizes the importance of molecular diversity in libraries of drug candidates. Compounds like 10-(dimethyl-4H-1,2,4-triazol-3-yl)-6-oxa-2-thia-9_azaspiro_4.5decane contribute to this diversity by introducing novel structural motifs that may elicit responses different from those observed with more conventional scaffolds. This approach is particularly valuable in addressing complex diseases that require multifaceted therapeutic interventions.

The dimethyl-substituted triazole moiety is a recurring feature in pharmacologically active molecules and has been explored for its anti-inflammatory and antimicrobial properties. The dimethylation at the 3-position enhances the electron-deficient nature of the triazole ring, potentially increasing its binding affinity to certain biological targets. This modification is often employed to fine-tune physicochemical properties such as lipophilicity and metabolic stability.

Recent studies have highlighted the role of azaspiranes, a class of nitrogen-containing spirocyclic compounds found naturally in marine organisms, as potential leads for drug discovery. These molecules exhibit diverse biological activities ranging from antiviral to anti-proliferative effects. The synthetic derivatives of azaspiranes have been extensively studied for their ability to interact with enzymes and receptors involved in disease pathways.

The spirocyclic core of 10-(dimethyl_4H_1_2_4_triazol_3_yl)_6_oxa_2_thia_9_azaspiro_4_5decane imparts rigidity to the molecule while allowing for conformational flexibility at functional groups such as the triazole ring and oxathia bridge. This balance between rigidity and flexibility is often desirable in drug design as it can enhance binding specificity while minimizing off-target interactions.

In terms of synthetic accessibility, 10-(dimethyl_4H_1_2_4_triazol_3_yl)_6_oxa_2_thia_9_azaspiro_4_5decane would likely require careful planning to ensure high yield and purity during production. Key synthetic steps might include cyclocondensation reactions to form the spirocyclic framework followed by functional group transformations to introduce the triazole ring and oxathia moiety.

The biological evaluation of this compound would typically involve high-throughput screening (HTS) against panels of target proteins or enzymes relevant to diseases under investigation. Initial assays might focus on assessing interactions with kinases or other enzymes implicated in cancer progression or inflammation. Positive hits from HTS would then be followed by more detailed structural activity relationship (SAR) studies to optimize potency and selectivity.

The development of novel therapeutic agents is often hampered by challenges related to pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Computational modeling tools can predict these properties based on molecular structure data, allowing researchers to prioritize candidates with favorable profiles before proceeding with expensive experimental testing.

The integration of green chemistry principles into synthetic methodologies has become increasingly important in pharmaceutical research, driving efforts toward sustainable production processes that minimize waste generation and hazardous exposures during synthesis.

In conclusion, 10-(dimethyl_4H_1_2_4_triazol_3_yl)_6_oxa_2_thia_9_azaspiro__4__5decane__ (CAS No._2171645--07--9) represents an intriguing chemical entity with potential therapeutic significance._ Its complex structure,_ featuring multiple heterocyclic rings _and functional groups, positions it as a promising candidate for further exploration._ Advances in computational biology _and synthetic chemistry continue_to accelerate_the_discovery_and_development_of_novel_drug_entities_like_this_one._ As research progresses,_ additional insights into its biological activity_and_potential_applications_will_emerge,_ further solidifying its importance_in_the_field_of_medicinal_chemistry.